4-(1-benzofuran-2-ylcarbonyl)-3-hydroxy-5-(3-hydroxyphenyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H24N2O6
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-4-hydroxy-2-(3-hydroxyphenyl)-1-(2-morpholin-4-ylethyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C25H24N2O6/c28-18-6-3-5-17(14-18)22-21(23(29)20-15-16-4-1-2-7-19(16)33-20)24(30)25(31)27(22)9-8-26-10-12-32-13-11-26/h1-7,14-15,22,28,30H,8-13H2
• InChI Key: DLMAZBSGNLWFRS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(C(=C(C2=O)O)C(=O)C3=CC4=CC=CC=C4O3)C5=CC(=CC=C5)O

Description

The compound 4-(1-benzofuran-2-ylcarbonyl)-3-hydroxy-5-(3-hydroxyphenyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one is a pyrrolidinone derivative characterized by a complex heterocyclic framework. Its structure includes:

• A 3-hydroxyphenyl substituent at position 5, which may enhance solubility and hydrogen-bonding capabilities.
• A morpholinylethyl chain at position 1, likely influencing pharmacokinetic properties such as bioavailability and membrane permeability .

For example, pyrrolidinone derivatives isolated from Fusarium decemcellulare F25 demonstrated inhibitory effects against Colletotrichum musae (MIC: 64–256 μg/mL) .

Biological Activity

The compound 4-(1-benzofuran-2-ylcarbonyl)-3-hydroxy-5-(3-hydroxyphenyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one , also known by its CAS number 618366-05-5 , is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into the biological activity of this compound, examining its structure, synthesis, and various biological effects based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{26}H_{26}N_{2}O_{6}$, with a molecular weight of approximately 462.49 g/mol . The structure features a benzofuran moiety, hydroxyl groups, and a morpholine substituent, which are believed to contribute to its biological activities.

Property	Value
Molecular Formula	C26H26N2O6
Molecular Weight	462.49 g/mol
Boiling Point	677.0 ± 55.0 °C (Predicted)
Density	1.333 ± 0.06 g/cm³ (Predicted)
pKa	4.50 ± 1.00 (Predicted)

Biological Activity Overview

Research indicates that compounds similar to 4-(1-benzofuran-2-ylcarbonyl)-3-hydroxy-5-(3-hydroxyphenyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one exhibit a range of biological activities including antimicrobial, anticancer, and anti-inflammatory properties.

Antimicrobial Activity

Benzofuran derivatives have been explored for their antimicrobial properties. For instance, studies have shown that certain benzofuran compounds demonstrate significant inhibitory effects against Mycobacterium tuberculosis and various fungal strains. The structural characteristics of these compounds often influence their efficacy.

Case Study: Antimycobacterial Activity

A study synthesized several benzofuran derivatives and evaluated their activity against M. tuberculosis H37Rv strains. Compounds with specific substitutions on the benzofuran ring exhibited minimum inhibitory concentrations (MIC) ranging from 2 μg/mL to 8 μg/mL , indicating promising antitubercular activity .

Anticancer Activity

The compound's potential as an anticancer agent has also been investigated. Research into similar benzofuran derivatives has revealed that they can inhibit cancer cell proliferation through various mechanisms.

Case Study: Antiproliferative Effects

In a comparative study, several benzofuran derivatives were tested against multiple cancer cell lines including HeLa and HT-29 cells. The most active compounds demonstrated IC50 values in the low micromolar range, with some exhibiting over a 10-fold increase in activity when specific functional groups were optimized .

The biological activity of these compounds is often attributed to their ability to interact with key biological targets:

• Inhibition of Tubulin Polymerization : Some benzofuran derivatives have been shown to disrupt microtubule dynamics, leading to cell cycle arrest in cancer cells.
• Histone Deacetylase (HDAC) Inhibition : Certain derivatives exhibit HDAC inhibitory activity, which is crucial for regulating gene expression involved in cancer progression .

Comparison with Similar Compounds

Key Structural and Functional Insights:

The morpholinyl side chain is associated with improved solubility and target binding in related molecules, as seen in patented pyrrolidinone derivatives targeting Formyl Peptide 2 Receptors .

Synthetic Feasibility :

• Analogs like compound 20 were synthesized via base-assisted cyclization with moderate yields (46–62%), suggesting similar challenges in optimizing the synthesis of the target compound .

Biosynthetic Pathways: Related compounds from F.

Q & A

Q. What are the optimal synthetic routes for this compound, and how do reaction conditions influence yield?

The synthesis of structurally analogous pyrrol-2-ones typically involves cyclization of hydroxy-pyrrolidinone precursors under basic conditions. For example, base-assisted cyclization (e.g., using triethylamine or DBU) at 0–25°C for 3–24 hours achieves yields of 46–63% . Key parameters include:

• Temperature : Lower temperatures (0–5°C) reduce side reactions but may require longer reaction times.
• Solvents : Polar aprotic solvents (e.g., DMF, THF) enhance solubility of intermediates.
• Purification : Chromatography (silica gel, ethyl acetate/hexane) or recrystallization (ethanol/water) is critical for isolating pure products .

Example Protocol :

Step	Reagent/Condition	Time	Yield	Reference
Cyclization	DBU, THF, 0°C → RT	3 h	62%
Purification	Ethanol recrystallization	—	95% purity

Q. How can spectroscopic techniques (NMR, HRMS) validate the structure of this compound?

• 1H NMR : Key signals include:

• Aromatic protons (δ 6.8–7.5 ppm, multiplet for benzofuran and hydroxyphenyl groups).
• Hydroxy protons (δ 10–12 ppm, broad singlet).
• Morpholinyl ethyl chain (δ 2.5–3.5 ppm, multiplet for N-CH2 and O-CH2 groups) .
  • HRMS : Confirm molecular formula (e.g., C24H23N2O6S requires [M+H]+ 483.1234). Discrepancies >5 ppm suggest impurities or incorrect assignments .

Advanced Research Questions

Q. How do substituent modifications (e.g., morpholinyl ethyl vs. propyl chains) affect bioactivity?

Structure-activity relationship (SAR) studies on similar compounds reveal:

• Morpholinyl chains : Ethyl groups enhance solubility and pharmacokinetics compared to bulkier propyl chains .
• Hydroxyphenyl position : Meta-substitution (3-hydroxyphenyl) improves antioxidant activity vs. para-substitution .

SAR Table :

Substituent	Bioactivity (IC50, μM)	Solubility (mg/mL)	Reference
Morpholinyl ethyl	12.3 (Antioxidant)	1.2
Morpholinyl propyl	18.7 (Antioxidant)	0.8

Q. What computational methods predict the compound’s stability under physiological conditions?

• DFT calculations : Optimize geometry at the B3LYP/6-31G* level to assess intramolecular hydrogen bonding (e.g., between 3-hydroxy and carbonyl groups), which stabilizes the enol tautomer .
• Molecular dynamics : Simulate aqueous solubility using explicit solvent models (e.g., TIP3P water) to identify aggregation-prone regions .

Q. How can contradictory data on antioxidant activity be resolved?

Discrepancies in IC50 values (e.g., 12.3 μM vs. 18.7 μM) may arise from:

• Assay variability : DPPH vs. ABTS assays measure radical scavenging differently.
• Sample purity : HRMS and HPLC (>95% purity) are essential for reproducibility .

Methodological Guidance

Q. What in vitro assays are suitable for evaluating its kinase inhibition potential?

• Kinase profiling : Use a panel of 50+ kinases (e.g., EGFR, CDK2) at 10 μM compound concentration.
• ATP competition : Measure IC50 shifts with increasing ATP (0.1–10 mM) to confirm competitive inhibition .

Q. How to design stability studies for acidic/alkaline conditions?

• Hydrolysis testing : Incubate the compound in buffers (pH 1–13) at 37°C for 24–72 hours.
• Analytical tools : Monitor degradation via HPLC-MS. For example, acidic conditions (pH 1) may cleave the morpholinyl ethyl chain .

Data Contradiction Analysis

Q. Why do synthetic yields vary across studies (46% vs. 63%)?

Yield discrepancies arise from:

• Substrate ratios : Excess aldehyde (1.2–1.5 equiv) drives cyclization to completion .
• Workup efficiency : Immediate quenching (e.g., with HCl) prevents retro-aldol reactions .

Experimental Design Recommendations

Q. What controls are essential in SAR studies?

Include:

• Positive controls : Known kinase inhibitors (e.g., imatinib for Abl1).
• Negative controls : Solvent-only (e.g., DMSO) and scrambled substituent analogs .